Cas no 88919-51-1 (N-Desmethyl SumatriptanDiscontinued)

• Product Name: N-Desmethyl SumatriptanDiscontinued
• CAS No: 88919-51-1
• MF: C₁₃H₁₉N₃O₂S
• MW: 281.373861551285
• CID: 1060713
• PubChem ID: 10826690
• Update Time: 2024-10-26

N-Desmethyl SumatriptanDiscontinued Chemical and Physical Properties

Names and Identifiers

• N-Desmethyl SumatriptanDiscontinued
• N-Desmethyl Sumatriptan
• N-methyl-1-[3-[2-(methylamino)ethyl]-1H-indol-5-yl]methanesulfonamide
• 1H-Indole-5-methanesulfonamide,N-methyl-3-(2-(methylamino)ethyl)
• 3-(2-(methylamino)ethyl)-N-methyl-1H-indole-5-methanesulphonamide
• Monodesmethyl sumatriptan
• N-Methyl(3-(2-(methylamino)ethyl)-1H-indol-5-yl)methanesulfonamide
• N-methyl-3-[(2-methylamino)ethyl]-1H-indole-5-methanesulphonamide
• Sumatriptan EP Impurity B
• Sumatriptan succinate specified impurity B [EP]
• UNII-6691XA829C
• N-Methyl-3-[2-(methylamino)ethyl]-1H-indole-5-methanesulfonamide (ACI)
• SUMATRIPTAN SUCCINATE IMPURITY, (3-(2-(METHYLAMINO)ETHYL)-1H-INDOL-5-YL)-N-METHYLMETHANESULFONAMIDE- [USP IMPURITY]
• SUMATRIPTAN SUCCINATE IMPURITY B (EP IMPURITY)
• Sumatriptan impurity, (3-(2-(methylamino)ethyl)-1H-indol-5-yl)-N-methylmethanesulfonamide-[USP]
• Sumatriptan impurity, (3-(2-(methylamino)ethyl)-1H-indol-5-yl)-N-methylmethanesulfonamide-(USP)
• 88919-51-1
• DTXSID50237425
• Sumatriptan succinate impurity, (3-(2-(methylamino)ethyl)-1H-indol-5-yl)-N-methylmethanesulfonamide-(USP)
• SUMATRIPTAN IMPURITY, (3-(2-(METHYLAMINO)ETHYL)-1H-INDOL-5-YL)-N-METHYLMETHANESULFONAMIDE- [USP IMPURITY]
• SUMATRIPTAN IMPURITY, (3-(2-(METHYLAMINO)ETHYL)-1H-INDOL-5-YL)-N-METHYLMETHANESULFONAMIDE-(USP IMPURITY)
• Q27263980
• Sumatriptan impurity, (3-(2-(methylamino)ethyl)-1H-indol-5-yl)-N-methylmethanesulfonamide- [USP]
• 6691XA829C
• (3-(2-(Methylamino)ethyl)-1H-indol-5-yl)-N-methylmethanesulfonamide
• SUMATRIPTAN SUCCINATE IMPURITY, (3-(2-(METHYLAMINO)ETHYL)-1H-INDOL-5-YL)-N-METHYLMETHANESULFONAMIDE-[USP IMPURITY]
• SUMATRIPTAN IMPURITY, (3-(2-(METHYLAMINO)ETHYL)-1H-INDOL-5-YL)-N-METHYLMETHANESULFONAMIDE-[USP IMPURITY]
• 1H-Indole-5-methanesulfonamide, N-methyl-3-(2-(methylamino)ethyl)-
• SCHEMBL2739183
• Sumatriptan succinate impurity, (3-(2-(methylamino)ethyl)-1H-indol-5-yl)-N-methylmethanesulfonamide- [USP]
• Sumatriptan succinate specified impurity B
• DTXCID50159916
• SUMATRIPTAN SUCCINATE IMPURITY, (3-(2-(METHYLAMINO)ETHYL)-1H-INDOL-5-YL)-N-METHYLMETHANESULFONAMIDE-(USP IMPURITY)
• SUMATRIPTAN SUCCINATE IMPURITY B [EP IMPURITY]
• Sumatriptan succinate impurity, (3-(2-(methylamino)ethyl)-1H-indol-5-yl)-N-methylmethanesulfonamide-[USP]

• Inchi： 1S/C13H19N3O2S/c1-14-6-5-11-8-16-13-4-3-10(7-12(11)13)9-19(17,18)15-2/h3-4,7-8,14-16H,5-6,9H2,1-2H3
• InChI Key： YDTVAJYBEHCVJY-UHFFFAOYSA-N
• SMILES： O=S(CC1C=C2C(NC=C2CCNC)=CC=1)(NC)=O

Computed Properties

• Exact Mass: 281.12000
• Monoisotopic Mass: 281.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 82.4Ų

Experimental Properties

• PSA: 82.37000
• LogP: 2.84160